- A concise synthesis of the steroidal core of clathsterol, Tetrahedron Letters, 2010, 51(30), 3890-3892
Cas no 1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone)
1239665-04-3 structure
Product Name:(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
CAS No:1239665-04-3
MF:C22H32O2
MW:328.488286972046
CID:5557589
Update Time:2023-11-22
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Chemical and Physical Properties
Names and Identifiers
-
- (5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone
-
- Inchi： 1S/C22H32O2/c1-13-19-18(24-20(13)23)12-17-15-8-7-14-6-4-5-10-21(14,2)16(15)9-11-22(17,19)3/h4-5,13-19H,6-12H2,1-3H3/t13-,14+,15+,16-,17-,18-,19-,21-,22-/m0/s1
- InChI Key： VKSNSWZVPKDTCA-MPKLSWSASA-N
- SMILES： C[C@]12CC[C@]3([H])[C@]4(CC=CC[C@]4([H])CC[C@@]3([H])[C@]1([H])C[C@]1([H])OC(=O)[C@@H](C)[C@]21[H])C
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H977665-5mg |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone |
1239665-04-3 | 5mg |
$ 207.00 | 2023-04-15 | ||
| TRC | H977665-10mg |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone |
1239665-04-3 | 10mg |
$ 345.00 | 2023-04-15 | ||
| TRC | H977665-50mg |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone |
1239665-04-3 | 50mg |
$ 1642.00 | 2023-04-15 | ||
| TRC | H977665-100mg |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone |
1239665-04-3 | 100mg |
$ 1800.00 | 2023-09-07 |
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Production Method
Production Method 1
Reaction Conditions
1.1R:C5H5N, C:4-DMAP, S:CH2Cl2, 0°C; overnight, rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt
1.2S:H2O, rt
2.1R:I2, R:AcOOH, C:H2SO4, S:AcOH, 40-45°C; overnight, rt
2.2R:Na2SO3, S:H2O, rt
3.1R:LiBr, S:DMF, 10 h, 110°C; 110°C → rt
Reference
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Raw materials
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Preparation Products
(5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
1239665-04-3 ((5α,16β,20S)-16-Hydroxypregn-2-ene-20-carboxylic Acid γ-Lactone) Related Products
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